Cas no 125-29-1 (6-OXO-3-METHOXY-N-METHYL-4,5-EPOXY-MORPHINAN)

6-OXO-3-METHOXY-N-METHYL-4,5-EPOXY-MORPHINAN Properties

Names and Identifiers

• 6-OXO-3-METHOXY-N-METHYL-4,5-EPOXY-MORPHINAN
• HYDROCODONE BITARTRATE (HYDROCODONHYDROGENTARTRAT PENTAHEMIHYDRAT) CONTROLLED SUBSTANCE CII, USP STANDARD
• Hydrocodone CRM
• Hydrocodone solution
• (4R,4aR,7aR,12bS)-9-methoxy-3-methyl-1,2,4,4a,5,6,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
• 7,8-dihydrocodeinone
• Bekadid
• Codinovo
• Dicodid
• hidrocodona
• Hydrocodon
• Hydrocodonum
• Hydrocone
• Hydroconum
• Dico
• Multacodin
• HYDROCODONE
• Dihydrocodeinone
• 50-100g
• +Expand

• InChIKey： ZICRJLQTAUVSDU-NSJZFRMTSA-N
• Inchi： InChI=1S/C18H21NO3/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19/h3,6,11-12,17H,4-5,7-9H2,1-2H3/t11-,12+,17-,18-/m0/s1
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5CCC([C@H]1[C@@]5(C=32)CCN4C)=O)OC

Computed Properties

• Exact Mass: 299.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Heavy Atom Count: 22
• Complexity: 509
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 1.87120
• PSA: 38.77000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 440.69°C (rough estimate)
• Melting Point: 194-197°C
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Color/Form: 1.0 mg/mL in methanol
• Density: 1.1613 (rough estimate)